Cas no 121994-13-6 (2H-1-Benzopyran-2-one, 8-[(1E)-3-hydroperoxy-3-methyl-1-buten-1-yl]-7-methoxy-)

• Product Name: 2H-1-Benzopyran-2-one, 8-[(1E)-3-hydroperoxy-3-methyl-1-buten-1-yl]-7-methoxy-
• CAS No: 121994-13-6
• MF: C₁₅H₁₆O₅
• MW: 276.28511515088
• CID: 161205
• Update Time: 2024-03-01

2H-1-Benzopyran-2-one, 8-[(1E)-3-hydroperoxy-3-methyl-1-buten-1-yl]-7-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,8-[(1E)-3-hydroperoxy-3-methyl-1-buten-1-yl]-7-methoxy-
• 2H-1-Benzopyran-2-one,8-(3-hydroperoxy-3-methyl-1-butenyl)-7-methoxy-, (E)-
• 2H-1-Benzopyran-2-one,8-[(1E)-3-hydroperoxy-3-methyl-1-butenyl]-7-methoxy- (9CI)
• Peroxymurraol
• 2H-1-Benzopyran-2-one, 8-[(1E)-3-hydroperoxy-3-methyl-1-buten-1-yl]-7-methoxy-

• Inchi： 1S/C15H16O5/c1-15(2,20-17)9-8-11-12(18-3)6-4-10-5-7-13(16)19-14(10)11/h4-9,17H,1-3H3/b9-8+
• InChI Key： ATDXJDJBKABJRA-CMDGGOBGSA-N
• SMILES： C1(=O)OC2=C(/C=C/C(OO)(C)C)C(OC)=CC=C2C=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• XLogP3: 1.446

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives